Cas no 267880-81-9 (3,5-Trifluromethylbenzoylacetonitrile)

3,5-Trifluromethylbenzoylacetonitrile structure
267880-81-9 structure
Product Name:3,5-Trifluromethylbenzoylacetonitrile
CAS No:267880-81-9
MF:C11H5F6NO
MW:281.153923749924
MDL:MFCD02260797
CID:247885
PubChem ID:24726815
Update Time:2025-04-19

3,5-Trifluromethylbenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanenitrile, b-oxo-3,5-bis(trifluoromethyl)-
    • 3,5-Bis(trifluoromethyl)benzoylacetonitrile
    • 3,5-Trifluromethylbenzoylacetonitrile
    • 3-[3,5-Bis(trifluoromethyl)phenyl]-3-oxopropanenitrile
    • benzenepropanenitrile, β-oxo-3,5-bis(trifluoromethyl)-
    • b-Oxo-3,5-bis(trifluoromethyl)benzenepropanenitrile
    • 267880-81-9
    • SCHEMBL4306951
    • F79911
    • CS-0450355
    • 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanenitrile
    • A5263
    • 3-[3, 5-bis(trifluoromethyl)phenyl]-3-oxopropanenitrile
    • AKOS016022534
    • 3,5-bis(trifluoromethyl)benzoyl acetonitrile
    • DTXSID50645208
    • FT-0604172
    • MFCD02260797
    • DFSP
    • DB-058043
    • MDL: MFCD02260797
    • Inchi: 1S/C11H5F6NO/c12-10(13,14)7-3-6(9(19)1-2-18)4-8(5-7)11(15,16)17/h3-5H,1H2
    • InChI Key: GFZFAQOKWZGMQL-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(CC#N)=O)C=C(C(F)(F)F)C=1)(F)F

Computed Properties

  • Exact Mass: 281.02755
  • Monoisotopic Mass: 281.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 249.3±40.0 °C at 760 mmHg
  • Flash Point: 104.6±27.3 °C
  • Refractive Index: 1.426
  • PSA: 40.86
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

3,5-Trifluromethylbenzoylacetonitrile Security Information

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abcr
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